Cas no 122433-46-9 (1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone)
122433-46-9 structure
Product Name:1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone
CAS No:122433-46-9
MF:C8H8ClNO2
MW:185.607621192932
CID:2897390
PubChem ID:14783856
Update Time:2024-03-01
1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone
- Ethanone, 1-(5-chloro-2-methoxy-3-pyridinyl)-
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- Inchi： 1S/C8H8ClNO2/c1-5(11)7-3-6(9)4-10-8(7)12-2/h3-4H,1-2H3
- InChI Key： XNDXXKMKTIMGRX-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC(Cl)=CN=C1OC)C
Computed Properties
- Exact Mass: 185.0243562g/mol
- Monoisotopic Mass: 185.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 39.2Ų
1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
122433-46-9 (1-(5-Chloro-2-methoxy-pyridin-3-yl)-ethanone) Related Products
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